![molecular formula C9H13NO3S B2541155 N-(3-methoxybenzyl)methanesulfonamide CAS No. 210113-88-5](/img/structure/B2541155.png)
N-(3-methoxybenzyl)methanesulfonamide
Overview
Description
N-(3-methoxybenzyl)methanesulfonamide is a useful research compound. Its molecular formula is C9H13NO3S and its molecular weight is 215.27. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Kinetic and Spectroscopic Characterization
The research conducted by Bentley et al. (1994) focused on kinetic and spectroscopic characterisation of highly reactive methanesulfonates, including derivatives of p-methoxybenzyl alcohol. These mesylates, characterised by NMR, are significant in understanding solvolysis reactions in organic chemistry, contributing to our understanding of SN1 reactivity and electronic effects on reaction rates Bentley, T. W., Christl, M., Kemmer, R., Llewellyn, G., & Oakley, J. E. (1994).
Protective Group Removal in Organic Synthesis
Hinklin and Kiessling (2002) explored the transfer of p-methoxybenzyl ethers from alcohols to sulfonamides, demonstrating a method for protective group removal in organic synthesis. This process achieved high yields and showcased the potential of sulfonamide-functionalized resins in facilitating protective group cleavage Hinklin, R., & Kiessling, L. (2002).
Development of N-Acylation Reagents
Kondo et al. (2000) conducted studies on the development of chemoselective N-acylation reagents, using compounds derived from N-2,3,4,5,6-pentafluorophenylmethanesulfonamide. Their research contributed to a better understanding of the structure-reactivity relationship in N-acylation reagents, showcasing their potential in organic synthesis Kondo, K., Sekimoto, Erika, Nakao, J., & Murakami, Y. (2000).
C-N Bond Cleavage
Bhattacharya, Shukla, and Maji (2021) presented a study on the selective and catalytic C-N bond cleavage of tertiary sulfonamides, including p-methoxybenzyl-substituted derivatives. This research provides insight into the chemoselectivity of these reactions and contributes to our understanding of reaction mechanisms in organic synthesis Bhattacharya, A., Shukla, P. M., & Maji, B. (2021).
Properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]methanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3S/c1-13-9-5-3-4-8(6-9)7-10-14(2,11)12/h3-6,10H,7H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXXLTLWAYHAIIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNS(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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